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Introduction

Flipper-TR is a fluorescent probe designed for the quantitative measurement of membrane
tension in living cells.[1][2] It belongs to a family of mechanosensitive "Flipper" probes that
report on the lipid packing of cellular membranes.[3][4] The core of Flipper-TR's mechanism
lies in its two dithienothiophene (DTT) units, which are held in a twisted conformation in a
relaxed state.[5][6] When the cell membrane is under tension, the probe planarizes, leading to
a red-shift in its excitation spectrum and, crucially, an increase in its fluorescence lifetime.[7]
This change in fluorescence lifetime can be precisely quantified using Fluorescence Lifetime
Imaging Microscopy (FLIM), providing a direct readout of membrane tension.[1][4][8] Flipper-
TR is cell-permeable and spontaneously inserts into the plasma membrane, where it becomes
fluorescent.[1][2] It is a valuable tool for studying a variety of cellular processes involving
changes in membrane mechanics, such as cell migration, division, and endocytosis.[5]

Principle of Flipper-TR for Membrane Tension
Sensing

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b16104070#bc-rfq
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://www.biorxiv.org/content/10.1101/2022.09.28.509885v3.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC6197433/
https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full-text
https://www.researchgate.net/publication/364062128_Technical_insights_into_fluorescence_lifetime_microscopy_of_mechanosensitive_Flipper_probes
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453413/
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6197433/
https://pubmed.ncbi.nlm.nih.gov/34854050/
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://www.biorxiv.org/content/10.1101/2025.09.23.678124v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The fluorescence lifetime of Flipper-TR is sensitive to the local lipid environment. In a more
disordered or relaxed membrane, the probe is in a twisted conformation, which has a shorter
fluorescence lifetime. As membrane tension increases, the lipid packing becomes more
ordered, forcing the Flipper-TR probe into a more planar conformation. This planarization
extends the pi-electron system of the fluorophore, resulting in a longer fluorescence lifetime.

It is important to note that Flipper-TR is a lipid packing sensor, and while lipid packing is
strongly influenced by membrane tension, other factors like lipid composition can also affect its
lifetime.[5] Therefore, experiments should be designed to minimize changes in lipid
composition when investigating membrane tension.[3]

Quantitative Data Summary

The following tables summarize typical fluorescence lifetime values and experimental
parameters for Flipper-TR experiments. These values can vary depending on the cell type,
experimental conditions, and FLIM setup.

Table 1: Typical Flipper-TR Fluorescence Lifetime Values in Mammalian Cells
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Condition

Average Fluorescence
L Notes
Lifetime (t_avg) (ns)

Adherent HeLa Cells (Isotonic)

Baseline membrane tension in
~4.5 ns
cultured cells.[3]

Mitotic HeLa Cells

Mitotic cells exhibit lower
~4.15 ns membrane tension compared

to adherent cells.[3]

RPEL1 Cells (Non-confluent)

Cell confluency can affect
54+0.2ns membrane tension and its
variability.[3]

RPEL1 Cells (Confluent)

Confluent cells show a slightly
55+£0.1ns higher and more consistent
lifetime.[3]

Hypertonic Shock

o Osmotic stress increases
Increased Lifetime )
membrane tension.[8]

Hypotonic Shock

o Osmotic stress decreases
Decreased Lifetime )
membrane tension.[4]

Table 2: Recommended FLIM Acquisition Parameters for Flipper-TR
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Parameter

Recommended Setting

Rationale

Excitation Wavelength

488 nm (pulsed laser)

Efficient excitation of Flipper-
TR.[1][5]

Emission Filter

600/50 nm bandpass

Collects the peak emission of
Flipper-TR while minimizing
background.[1][5]

Laser Repetition Rate

20 MHz

Ideal for measuring the
nanosecond-scale lifetimes of
Flipper-TR.[5]

Photon Count per Pixel

>100 photons

Sufficient photon statistics are
crucial for accurate lifetime
fitting.[9]

Acquisition Time

Variable

Should be minimized to reduce
phototoxicity while achieving

sufficient photon counts.[5]

Experimental Protocols
Protocol 1: Staining Live Cells with Flipper-TR

Materials:

Anhydrous DMSO

Procedure:

Flipper-TR probe (e.g., from Spirochrome)

Cell culture medium (phenol red-free recommended)

Live cells cultured on imaging-compatible dishes (e.g., glass-bottom dishes)

o Prepare a stock solution of Flipper-TR: Dissolve the Flipper-TR probe in anhydrous DMSO

to a concentration of 1 mM. Store the stock solution at -20°C, protected from light and

moisture.
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e Prepare the staining solution: Dilute the Flipper-TR stock solution in phenol red-free cell
culture medium to a final concentration of 50 nM to 1 uM.[1][5] The optimal concentration
may vary depending on the cell type and should be determined empirically.

o Cell Staining:
o Remove the culture medium from the cells.
o Add the Flipper-TR staining solution to the cells.

o Incubate for at least 10-15 minutes at 37°C and 5% CO2.[5][9] No washing step is
required as the probe is non-fluorescent in aqueous solution.[5]

e Imaging: Proceed immediately to FLIM imaging. It is recommended to maintain the cells at
37°C and 5% CO2 during imaging using a stage-top incubator.

Protocol 2: FLIM Data Acquisition

Instrumentation:

o A confocal or multiphoton microscope equipped with a FLIM system (e.g., Time-Correlated
Single Photon Counting - TCSPC).

o Pulsed laser with an excitation wavelength of 488 nm.

» A high-sensitivity detector (e.g., hybrid photodetector - HyD or photomultiplier tube - PMT).
Procedure:

e Microscope Setup:

o Turn on the microscope, laser, and FLIM electronics and allow them to warm up for at
least 30 minutes for stable operation.[9]

o Select the 488 nm pulsed laser for excitation.

o Set the emission detection window to 575-625 nm or use a 600/50 nm bandpass filter.[1]
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» Locate Cells: Using brightfield or differential interference contrast (DIC), locate the stained
cells.

e FLIM Image Acquisition:
o Switch to the FLIM imaging mode.

o Adjust the laser power to a minimum to avoid phototoxicity and photobleaching, while
ensuring a sufficient photon count rate.

o Set the image acquisition parameters (e.g., scan speed, frame size) to achieve a pixel
dwell time that allows for the collection of at least 100 photons per pixel in the region of
interest (ROI).[9]

o Acquire the FLIM data. The result is typically a histogram of photon arrival times for each
pixel.[5]

Protocol 3: FLIM Data Analysis
Software:

o FLIM analysis software provided by the microscope manufacturer (e.g., PicoQuant
SymPhoTime, Leica LAS X) or open-source software like FLIMJ.[6]

Procedure:
o Data Import: Load the acquired FLIM data into the analysis software.

o ROI Selection: Select a region of interest (ROI) corresponding to the plasma membrane of
the cells.

« Lifetime Fitting:

o The fluorescence decay of Flipper-TR is typically best described by a bi-exponential decay
model.[3][5]

o Fit the decay curve within the selected ROI to the following equation: I(t) = A1 * exp(-t/tl)
+ A2 * exp(-t/12) where I(t) is the intensity at time t, A1 and A2 are the amplitudes, and 11
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and 12 are the fluorescence lifetimes of the two components.[5]

o The longer lifetime component (11) is typically more sensitive to changes in membrane
tension.[3]

e Calculate Average Lifetime: The amplitude-weighted average fluorescence lifetime (1_avg)
can be calculated as: tT_avg = (Altl + A212) / (Al + A2)

» Data Visualization: Generate a false-color lifetime map where the color of each pixel
represents its average fluorescence lifetime. This provides a visual representation of the
membrane tension distribution across the cell.

o Alternative Analysis Methods:

o Phasor Analysis: A graphical method that transforms the fluorescence decay data into a
polar plot, providing a fit-free analysis of the lifetime distribution.[5][10]

o First Moment Analysis: Calculates the mean photon arrival time, which can be a robust
estimator of the average lifetime, especially at low photon counts.[5][10]

Mandatory Visualizations

Cell Membrane Flipper-TR Conformation & Lifetime

Relaxed Membrane Favors > Twisted Conformation
(Low Tension) (Shorter Lifetime ~4.1 ns)
Tense Membrane
(High Tension)

Click to download full resolution via product page

Induces Planar Conformation
(Longer Lifetime ~5.5 ns)

Caption: Mechanism of Flipper-TR in response to membrane tension.
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Caption: Experimental workflow for Flipper-TR FLIM data acquisition and analysis.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b16104070/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-flipper-tr-flim-data-acquisition-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

[ Bi-exponential Fit
| tavg= (a1 + a22) 1 a1 + A2)

Fitting

‘ FLIM Data ‘ Photon Arrival Time Histogram }

= {Biological Interpretation | {Longer Lifetime -> Higher Tension | Shorter Lifetime -> Lower Tension}}
Phasor Analysis | Fitree graphical analysis

First Moment | Mean photon arrival time

Click to download full resolution via product page

Caption: Logical flow of Flipper-TR FLIM data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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